![molecular formula C11H24N2O2 B6242973 1-butyl-3-(3-hydroxypropyl)-1-propylurea CAS No. 2169509-42-4](/img/no-structure.png)
1-butyl-3-(3-hydroxypropyl)-1-propylurea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-butyl-3-(3-hydroxypropyl)-1-propylurea” is a compound that falls under the category of ionic liquids (ILs). ILs have attracted enormous attention from scientists across the globe due to their unique properties . They are known for their air and moisture stability, and their physicochemical properties can differ significantly depending on the anionic/cationic species and alkyl chain length .
Mechanism of Action
The compound “1-butyl-3-(3-hydroxypropyl)-1-propylurea” has been identified as one of the most potent A1 Adenosine Receptors (ARs) antagonists . A1 ARs are distributed throughout the body and are primarily inhibitory in the regulation of adenylyl cyclase activity, able to reduce the cyclic AMP levels .
Safety and Hazards
While the specific safety and hazards of “1-butyl-3-(3-hydroxypropyl)-1-propylurea” are not detailed in the available resources, it is known that ILs can pose potential threats to the environment and ecosphere . Their potential impact on water and soils, as well as in the associated biota, could not be neglected .
Future Directions
The future directions of “1-butyl-3-(3-hydroxypropyl)-1-propylurea” and similar ILs lie in their potential applications in various fields. For instance, ILs are becoming a revolutionary synthesis medium for inorganic nanomaterials . They are also being explored for their potential use in Proton Exchange Membrane Fuel Cells .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-butyl-3-(3-hydroxypropyl)-1-propylurea involves the reaction of 1-butyl-3-(prop-2-en-1-yl)urea with 3-chloropropan-1-ol in the presence of a base to form the intermediate 1-butyl-3-(3-chloropropyl)-1-propylurea. This intermediate is then reacted with sodium hydroxide and water to form the final product.", "Starting Materials": [ "1-butyl-3-(prop-2-en-1-yl)urea", "3-chloropropan-1-ol", "base", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 1-butyl-3-(prop-2-en-1-yl)urea is reacted with 3-chloropropan-1-ol in the presence of a base to form 1-butyl-3-(3-chloropropyl)-1-propylurea.", "Step 2: The intermediate 1-butyl-3-(3-chloropropyl)-1-propylurea is then reacted with sodium hydroxide and water to form 1-butyl-3-(3-hydroxypropyl)-1-propylurea, the final product." ] } | |
CAS RN |
2169509-42-4 |
Molecular Formula |
C11H24N2O2 |
Molecular Weight |
216.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.